Cas no 919474-64-9 (Benzene, (1-isothiocyanato-1-methylheptyl)-)

• Product Name: Benzene, (1-isothiocyanato-1-methylheptyl)-
• CAS No: 919474-64-9
• MF: C₁₅H₂₁NS
• MW: 247.398942708969
• CID: 763098
• PubChem ID: 71425104
• Update Time: 2025-04-19

Benzene, (1-isothiocyanato-1-methylheptyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (1-isothiocyanato-1-methylheptyl)-
• 2-isothiocyanatooctan-2-ylbenzene
• 919474-64-9
• DTXSID00843893
• (2-Isothiocyanatooctan-2-yl)benzene

• Inchi： 1S/C15H21NS/c1-3-4-5-9-12-15(2,16-13-17)14-10-7-6-8-11-14/h6-8,10-11H,3-5,9,12H2,1-2H3
• InChI Key： FJKMKWVRAJODNZ-UHFFFAOYSA-N
• SMILES： S=C=NC(C)(C1C=CC=CC=1)CCCCCC

Computed Properties

• Exact Mass: 247.13947085g/mol
• Monoisotopic Mass: 247.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 44.4Ų